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Abstract
This technical guide provides a detailed overview of the core physicochemical properties of

3,4-Dimethylbenzylamine. The document is intended for researchers, scientists, and

professionals in the field of drug development who require a thorough understanding of this

compound's characteristics. All quantitative data is presented in structured tables for ease of

comparison. Furthermore, this guide outlines detailed experimental protocols for the

determination of key physicochemical parameters and includes a logical workflow diagram for

these experimental procedures.

Introduction
3,4-Dimethylbenzylamine is a substituted aromatic amine with the chemical formula C9H13N.

Its structure consists of a benzylamine core with two methyl groups substituted at the 3 and 4

positions of the benzene ring. Understanding the physicochemical properties of this compound

is fundamental for its application in various research and development settings, including its

potential use as a building block in medicinal chemistry and materials science. This guide aims

to provide a consolidated resource of its key physical and chemical characteristics.
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The following table summarizes the known physicochemical properties of 3,4-
Dimethylbenzylamine. It is important to note that while some data is available for the specific

3,4-isomer, other values are reported for the closely related isomer, N,N-dimethylbenzylamine,

and are included here for comparative purposes.

Table 1: Summary of Physicochemical Data for 3,4-Dimethylbenzylamine and Related

Isomers

Property Value Source

Molecular Formula C9H13N [1]

Molecular Weight 135.21 g/mol [1]

Physical Form Liquid

Boiling Point 226.6 ± 9.0 °C at 760 mmHg

Density 1.0 ± 0.1 g/cm³

Melting Point Not available

pKa

Not available for 3,4-isomer.

(8.93 ± 0.01 for N,N-

dimethylbenzylamine)

[2]

Water Solubility

Not available for 3,4-isomer. (8

g/L at 20 °C for N,N-

dimethylbenzylamine)

[3]

Solubility in Organic Solvents
Soluble in ethanol and ether

(for N,N-dimethylbenzylamine)
[4][5]

Experimental Protocols
This section provides detailed methodologies for the experimental determination of the key

physicochemical properties of 3,4-Dimethylbenzylamine.
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Thiele tube or similar heating apparatus

Thermometer

Capillary tube (sealed at one end)

Small test tube

Sample of 3,4-Dimethylbenzylamine

Heating oil

Procedure:

A small amount of 3,4-Dimethylbenzylamine is placed into the small test tube.

The capillary tube is placed inside the test tube with the open end downwards.

The test tube is attached to the thermometer and placed in the Thiele tube containing

heating oil.

The apparatus is heated gently. A stream of bubbles will be observed emerging from the

capillary tube as the air expands and is expelled.

Heating is continued until a continuous and rapid stream of bubbles is observed, indicating

the liquid has reached its boiling point.

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.
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Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (a small glass flask of known volume)

Analytical balance

Water bath for temperature control

Sample of 3,4-Dimethylbenzylamine

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined using an

analytical balance.

The pycnometer is filled with distilled water and placed in a water bath at a constant

temperature (e.g., 25 °C) until thermal equilibrium is reached. The mass of the pycnometer

filled with water is then measured.

The pycnometer is emptied, dried, and then filled with 3,4-Dimethylbenzylamine.

The same temperature equilibration step is repeated, and the mass of the pycnometer filled

with the sample is determined.

The density of the sample is calculated using the following formula: Density_sample =

(Mass_sample / Mass_water) * Density_water

Determination of pKa
The pKa is a measure of the acidity of a compound. For an amine, it refers to the pKa of its

conjugate acid.

Apparatus:

pH meter

Burette
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Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong acid (e.g., 0.1 M HCl)

Solution of 3,4-Dimethylbenzylamine of known concentration

Procedure (Potentiometric Titration):

A known volume and concentration of the 3,4-Dimethylbenzylamine solution is placed in a

beaker with a magnetic stir bar.

The pH electrode is calibrated and immersed in the solution.

The initial pH of the amine solution is recorded.

The standardized strong acid is added in small, known increments from the burette.

After each addition, the solution is stirred, and the pH is recorded.

A titration curve is generated by plotting the pH versus the volume of acid added.

The equivalence point is determined from the inflection point of the curve. The pKa is the pH

at the half-equivalence point.

Determination of Solubility
Solubility is the maximum concentration of a solute that can dissolve in a solvent at a given

temperature.

Apparatus:

Vials with screw caps

Analytical balance

Shaking incubator or orbital shaker
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Centrifuge

Spectrophotometer or other suitable analytical instrument

Procedure (Shake-Flask Method):

An excess amount of 3,4-Dimethylbenzylamine is added to a known volume of the solvent

(e.g., water, ethanol) in a vial.

The vial is sealed and placed in a shaking incubator at a constant temperature for a

prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

The resulting mixture is centrifuged to separate the undissolved solute from the saturated

solution.

A known volume of the clear supernatant is carefully removed and diluted appropriately.

The concentration of 3,4-Dimethylbenzylamine in the diluted solution is determined using a

suitable analytical method, such as UV-Vis spectrophotometry, after establishing a calibration

curve.

The solubility is then calculated from the measured concentration and the dilution factor.

Experimental Workflow
The following diagram illustrates a logical workflow for the determination of the

physicochemical properties of 3,4-Dimethylbenzylamine.
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Physicochemical Property Determination Workflow

Obtain Pure Sample of
3,4-Dimethylbenzylamine

Determine Boiling Point
(Thiele Tube Method)

Distribute Sample

Determine Density
(Pycnometer Method)

Distribute Sample
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(Potentiometric Titration)

Distribute Sample

Determine Solubility
(Shake-Flask Method)

Distribute Sample

Data Analysis and Compilation

Click to download full resolution via product page

Caption: Workflow for determining physicochemical properties.

Conclusion
This technical guide has synthesized the available physicochemical data for 3,4-
Dimethylbenzylamine and provided standardized experimental protocols for their

determination. While a complete experimental dataset for the 3,4-isomer is not yet available in

the public domain, the provided methodologies offer a clear path for researchers to obtain this

critical information. The structured presentation of data and workflows is intended to support

the efficient and accurate characterization of this compound for its potential applications in

scientific research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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